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For researchers, scientists, and drug development professionals engaged in environmental
analysis, ensuring the accuracy and reliability of analytical data is paramount. Proficiency
testing (PT) schemes serve as a cornerstone of quality assurance, providing an external and
objective assessment of a laboratory's performance. This guide offers a comparative overview
of available PT schemes for the analysis of Endrin ketone, a significant degradation product of
the organochlorine pesticide Endrin, in environmental matrices.

Endrin ketone, a persistent and toxic metabolite, is a critical analyte in environmental
monitoring. Participation in a robust PT scheme allows laboratories to benchmark their
analytical methods, identify potential areas for improvement, and demonstrate their
competence to regulatory bodies and clients. This guide provides a summary of prominent PT
scheme providers offering programs relevant to Endrin ketone analysis, details on established
experimental protocols, and a workflow diagram illustrating the proficiency testing process.

Comparison of Proficiency Testing Schemes for
Organochlorine Pesticides

While specific PT schemes dedicated exclusively to Endrin ketone are limited, several
providers offer comprehensive schemes for organochlorine pesticides, which include this
important analyte. The table below summarizes the key features of schemes from leading
providers. It is important to note that publicly available performance data for individual analytes
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like Endrin ketone is often limited. Laboratories typically receive individualized reports, and
providers may publish anonymized summary reports.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b8078368?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8078368?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative
Check Availability & Pricing

PT Scheme Scheme )
. Matrix Analytes Frequency Comments
Provider Name
Includes
Endrin
ketone, along
with a
comprehensi This is one of
ve list of the few
SPEO-003: _
) other Multiple schemes that
NSI Lab Organochlori _ _ _ o
) o Sall organochlorin  studies per explicitly lists
Solutions ne Pesticides o ]
) ) e pesticides year. Endrin ketone
in Soil
such as 4,4'- as a target
DDD, 4,4*- analyte.[1]
DDE, 4,4'-
DDT, Aldrin,
Dieldrin, and
Endrin.
LGC CONTEST: Soll Covers a Multiple LGC's
Standards Contaminate broad range rounds per CONTEST
d Land of year. scheme is
contaminants well-
in soil, established
including for assessing

organochlorin
e pesticides.
While Endrin
is a listed
analyte, the
specific
inclusion of
Endrin ketone
should be
confirmed
from the
detailed

scheme

laboratory
performance
in the
analysis of
contaminated

land samples.

[3]

© 2025 BenchChem. All rights reserved.

3/9

Tech Support


https://www.coleparmer.com/i/nsi-lab-solutions-speo-003-organochlorine-pesticides-in-soil-proficiency-test-2-pk/6120416
https://www.lgcstandards.com/GB/en/Proficiency-Testing/Water-and-Environment-Schemes/Contaminated-Land-CONTEST-/cat/280828
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8078368?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative
Check Availability & Pricing

description
for each
round.[2][3]

Offers a wide
array of
analytes in
various water
matrices.
Organochlori

ne pesticides,

, _ AQUACHEC
including )
_ Kis a

Endrin, are )
i comprehensi

part of their

Water _ ve scheme

offerings. The )

AQUACHEC (Potable, Multiple for water

LGC presence of )

K: Water Surface, ] rounds per analysis,

Standards ) Endrin ketone o

Chemistry Ground, year. beneficial for

should be )
Waste) N laboratories
verified from )
N testing
the specific )
_ diverse water

test material

_ , types.
details. A trial
scheme for
low-level
organochlorin
es has
included
Endrin.[4]

Fapas Pesticide Soil Provides PT Scheduled Fapas is a

Residues in forarange of  rounds well-

Soll pesticide throughout recognized
residues in a the year. provider of
soil matrix. proficiency
The specific testing in the
list of food and

analytes for

environmenta

each round | sectors.
should be
© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://lgcstandards-assets.s3.eu-west-1.amazonaws.com/MediaGallery/PT-Scheme-Documents/English/CONTEST/CONTEST_Scheme_Description_GB.pdf
https://www.lgcstandards.com/GB/en/Proficiency-Testing/Water-and-Environment-Schemes/Contaminated-Land-CONTEST-/cat/280828
https://labstandart.com/wp-content/uploads/AQUACHECK.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8078368?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

consulted to
confirm the

inclusion of

Endrin

ketone.

Offers PT for

various
pesticide ]
] ) Provides a
residues in
] valuable
different
external
water types. .
) quality
o Water Laboratories Scheduled
Pesticide o assessment
) ) (Drinking, should refer rounds
Fapas Residues in for
Surface, to the analyte  throughout )
Water _ laboratories
Wastewater) list for each the year. )
a analyzing
specific -
o pesticide
proficiency )
contaminants
test to _
o in water.
determine if

Endrin ketone

is included.

Experimental Protocols for Endrin Ketone Analysis

Standardized and validated analytical methods are crucial for obtaining accurate and
reproducible results for Endrin ketone in environmental samples. The U.S. Environmental
Protection Agency (EPA) has established methods that are widely used and recognized
globally.

Method 8081B: Organochlorine Pesticides by Gas
Chromatography

This method is suitable for the determination of various organochlorine pesticides, including
Endrin and its degradation products like Endrin ketone, in extracts from solid and liquid
matrices.
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1. Sample Preparation:

o Extraction: A representative sample (e.g., 10-30 g of soil or 1 L of water) is extracted using
an appropriate technique. For solid samples, common methods include Soxhlet extraction
(Method 3540), ultrasonic extraction (Method 3550), or pressurized fluid extraction (Method
3545). For aqueous samples, liquid-liquid extraction (Method 3510/3520) or solid-phase
extraction (Method 3535) is typically employed. The choice of solvent is critical, with mixtures
like hexane/acetone or dichloromethane commonly used.

o Cleanup: Environmental extracts often contain interfering compounds that can affect the
analysis. Cleanup procedures are necessary to remove these interferences. Common
techniques include adsorption chromatography using Florisil (Method 3620) or silica gel
(Method 3630), or gel permeation chromatography (Method 3640).

2. Instrumental Analysis:

o Gas Chromatography (GC): The cleaned-up extract is analyzed using a gas chromatograph
equipped with a capillary column. The column's stationary phase and temperature program
are optimized to achieve separation of the target analytes.

o Detector: An Electron Capture Detector (ECD) is commonly used for the analysis of
organochlorine pesticides due to its high sensitivity to these halogenated compounds.
Confirmation of the analyte's identity is typically performed using a second GC column with a
different stationary phase.

Method 8270D: Semivolatile Organic Compounds by
Gas Chromatography/Mass Spectrometry (GC/IMS)

This method provides definitive identification and quantification of a wide range of semivolatile
organic compounds, including Endrin ketone.

1. Sample Preparation:
o Sample extraction and cleanup procedures are similar to those described in Method 8081B.

2. Instrumental Analysis:
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e Gas Chromatography-Mass Spectrometry (GC/MS): The extract is injected into a GC/MS

system. The gas chromatograph separates the components of the mixture, which are then

introduced into the mass spectrometer. The mass spectrometer ionizes the molecules and

separates the ions based on their mass-to-charge ratio, producing a unique mass spectrum

for each compound.

« |dentification and Quantification: The identification of Endrin ketone is confirmed by

comparing its mass spectrum and retention time to that of a certified reference standard.

Quantification is typically performed using an internal standard method.

Proficiency Testing Workflow

The process of participating in a proficiency testing scheme follows a structured workflow

designed to ensure a fair and comprehensive evaluation of a laboratory's performance.
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Caption: A typical workflow for a proficiency testing scheme.

By participating in relevant proficiency testing schemes and adhering to standardized analytical
methods, environmental laboratories can ensure the delivery of high-quality, defensible data for
Endrin ketone and other critical environmental contaminants. This commitment to quality is
essential for protecting public health and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b8078368?utm_src=pdf-body-img
https://www.benchchem.com/product/b8078368?utm_src=pdf-body
https://www.benchchem.com/product/b8078368?utm_src=pdf-custom-synthesis
https://www.coleparmer.com/i/nsi-lab-solutions-speo-003-organochlorine-pesticides-in-soil-proficiency-test-2-pk/6120416
https://lgcstandards-assets.s3.eu-west-1.amazonaws.com/MediaGallery/PT-Scheme-Documents/English/CONTEST/CONTEST_Scheme_Description_GB.pdf
https://lgcstandards-assets.s3.eu-west-1.amazonaws.com/MediaGallery/PT-Scheme-Documents/English/CONTEST/CONTEST_Scheme_Description_GB.pdf
https://www.lgcstandards.com/GB/en/Proficiency-Testing/Water-and-Environment-Schemes/Contaminated-Land-CONTEST-/cat/280828
https://www.lgcstandards.com/GB/en/Proficiency-Testing/Water-and-Environment-Schemes/Contaminated-Land-CONTEST-/cat/280828
https://labstandart.com/wp-content/uploads/AQUACHECK.pdf
https://www.benchchem.com/product/b8078368#proficiency-testing-schemes-for-endrin-ketone-analysis-in-environmental-labs
https://www.benchchem.com/product/b8078368#proficiency-testing-schemes-for-endrin-ketone-analysis-in-environmental-labs
https://www.benchchem.com/product/b8078368#proficiency-testing-schemes-for-endrin-ketone-analysis-in-environmental-labs
https://www.benchchem.com/product/b8078368#proficiency-testing-schemes-for-endrin-ketone-analysis-in-environmental-labs
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8078368?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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